3-((6-Methoxy-2-pyridinyl)methyl)-2,5-piperazinedione
Cat. No. B8713961
M. Wt: 235.24 g/mol
InChI Key: ZURQFUQETNEKRV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08431563B2
Procedure details
To a 100-mL round-bottomed flask was added ethyl glycyl-3-(6-methoxy-2-pyridinyl)alaninate (945 mg, 3.36 mmol) and N,N-diisopropylethylamine (0.58 mL, 3.36 mmol) in MeOH (20 mL). The reaction mixture was stirred at 70° C. for two days. The mixture was allowed to cool to room temperature. The solid that formed was collected by filtration, washed with MeOH, and dried to give 3-((6-methoxy-2-pyridinyl)methyl)-2,5-piperazinedione (426 mg) as a white solid.
Name
ethyl glycyl-3-(6-methoxy-2-pyridinyl)alaninate
Quantity
945 mg
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[NH2:1][CH2:2][C:3]([NH:5][C@H:6]([C:16]([O:18]CC)=O)[CH2:7][C:8]1[CH:13]=[CH:12][CH:11]=[C:10]([O:14][CH3:15])[N:9]=1)=[O:4].C(N(CC)C(C)C)(C)C>CO>[CH3:15][O:14][C:10]1[N:9]=[C:8]([CH2:7][CH:6]2[NH:5][C:3](=[O:4])[CH2:2][NH:1][C:16]2=[O:18])[CH:13]=[CH:12][CH:11]=1
|
Inputs
Step One
|
Name
|
ethyl glycyl-3-(6-methoxy-2-pyridinyl)alaninate
|
|
Quantity
|
945 mg
|
|
Type
|
reactant
|
|
Smiles
|
NCC(=O)N[C@@H](CC1=NC(=CC=C1)OC)C(=O)OCC
|
|
Name
|
|
|
Quantity
|
0.58 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)N(C(C)C)CC
|
|
Name
|
|
|
Quantity
|
20 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
70 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture was stirred at 70° C. for two days
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to cool to room temperature
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solid that formed
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
was collected by filtration
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with MeOH
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
|
Outcomes
Product
Details
Reaction Time |
2 d |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC1=CC=CC(=N1)CC1C(NCC(N1)=O)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 426 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 53.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
